An In-depth Technical Guide to the Chemical Properties of 1,2,3-Propanetricarboxylic acid, 1,2-dihydroxy- (Isocitric Acid)
An In-depth Technical Guide to the Chemical Properties of 1,2,3-Propanetricarboxylic acid, 1,2-dihydroxy- (Isocitric Acid)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical and physical properties of 1,2,3-Propanetricarboxylic acid, 1,2-dihydroxy-, commonly known as isocitric acid. This document includes quantitative data, detailed experimental protocols, and visualizations of its role in key biological pathways.
Chemical and Physical Properties
Isocitric acid is a structural isomer of citric acid and a key intermediate in the Krebs cycle.[1] It is a white crystalline solid at room temperature.[2] Due to their similar structures, isocitric acid and citric acid share many chemical and physical properties.[1]
Quantitative Data Summary
The following table summarizes the key physicochemical properties of isocitric acid.
| Property | Value | Reference |
| Molecular Formula | C₆H₈O₇ | [2][3] |
| Molecular Weight | 192.12 g/mol | [2][3] |
| Melting Point | 162-165 °C | [2][3] |
| Solubility in Water | 466 mg/mL | [2][3] |
| pKa₁ | 3.07 (predicted) | [4] |
| pKa₂ | 4.761 (extrapolated) | |
| pKa₃ | 6.396 (extrapolated) | |
| Appearance | White crystalline solid | [2] |
Experimental Protocols
This section provides detailed methodologies for the determination of key chemical and physical properties of isocitric acid.
Determination of Melting Point
Method: Capillary Melting Point Determination
Principle: This method involves heating a small, packed sample of the solid in a capillary tube and observing the temperature range over which it melts.
Procedure:
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Ensure the isocitric acid sample is dry and finely powdered.
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Seal one end of a capillary tube by heating it in a flame.
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Introduce the powdered isocitric acid into the open end of the capillary tube to a height of 2-3 mm.
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Pack the sample by tapping the sealed end of the capillary tube on a hard surface.
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Place the capillary tube in a melting point apparatus.
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Heat the apparatus at a rate of 10-15 °C per minute initially.
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Observe the sample through the magnifying lens.
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When the sample begins to melt, record the temperature (T₁).
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Continue heating at a slower rate (1-2 °C per minute) until the entire sample has melted into a clear liquid. Record the temperature at which the last solid melts (T₂).
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The melting point range is reported as T₁ - T₂.
Determination of Aqueous Solubility
Method: Shake-Flask Method
Principle: An excess amount of the solid is equilibrated with a known volume of water at a specific temperature. The concentration of the dissolved solid in the saturated solution is then determined.
Procedure:
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Add an excess amount of isocitric acid to a flask containing a known volume of deionized water.
-
Seal the flask and place it in a shaker bath at a constant temperature (e.g., 25 °C).
-
Shake the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours).
-
After equilibration, allow the undissolved solid to settle.
-
Carefully withdraw a known volume of the supernatant, ensuring no solid particles are included. Filtration through a 0.45 µm filter may be necessary.
-
Dilute the saturated solution gravimetrically with deionized water to a suitable concentration for analysis.
-
Quantify the concentration of isocitric acid in the diluted solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).
-
Calculate the original concentration in the saturated solution to determine the solubility.
Determination of pKa
Method: Potentiometric Titration
Principle: A solution of the weak acid is titrated with a strong base of known concentration. The pH of the solution is monitored throughout the titration, and the pKa values are determined from the resulting titration curve. As a polyprotic acid, isocitric acid will have multiple equivalence points.
Procedure:
-
Calibrate a pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).
-
Accurately weigh a known amount of isocitric acid and dissolve it in a known volume of deionized, CO₂-free water.
-
Place the solution in a beaker with a magnetic stir bar and begin stirring.
-
Immerse the calibrated pH electrode into the solution.
-
Fill a burette with a standardized solution of a strong base (e.g., 0.1 M NaOH).
-
Record the initial pH of the isocitric acid solution.
-
Add the titrant in small, known increments (e.g., 0.1-0.5 mL).
-
After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.
-
Continue the titration past the final equivalence point.
-
Plot the pH versus the volume of titrant added.
-
Determine the equivalence points from the inflection points of the titration curve. The pKa values correspond to the pH at the half-equivalence points.
Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy
Principle: NMR spectroscopy provides detailed information about the molecular structure of a compound by observing the behavior of atomic nuclei in a magnetic field.
Experimental Protocol (¹H and ¹³C NMR in D₂O):
-
Sample Preparation: Dissolve approximately 5-10 mg of isocitric acid in 0.5-0.7 mL of deuterium oxide (D₂O).
-
Instrumentation:
-
Spectrometer: 500 MHz or higher field strength NMR spectrometer.
-
Solvent: D₂O.
-
Temperature: 25 °C.
-
-
¹H NMR Parameters:
-
Pulse Sequence: Standard single-pulse experiment.
-
Number of Scans: 16-64, depending on concentration.
-
Relaxation Delay: 1-5 seconds.
-
Spectral Width: Appropriate for observing all proton signals (e.g., 0-10 ppm).
-
-
¹³C NMR Parameters:
-
Pulse Sequence: Proton-decoupled single-pulse experiment.
-
Number of Scans: 1024 or more, as ¹³C has a low natural abundance.
-
Relaxation Delay: 2-5 seconds.
-
Spectral Width: Appropriate for observing all carbon signals (e.g., 0-200 ppm).
-
-
Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID) to obtain the NMR spectrum. Chemical shifts are referenced to an internal or external standard.
Method: KBr Pellet Transmission
Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. This results in a unique spectrum that can be used to identify functional groups.
Experimental Protocol:
-
Sample Preparation:
-
Thoroughly grind a small amount (1-2 mg) of dry isocitric acid with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.
-
Place a portion of the powder into a pellet press and apply pressure to form a thin, transparent pellet.
-
-
Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer.
-
Data Acquisition:
-
Acquire a background spectrum of the empty sample compartment.
-
Place the KBr pellet in the sample holder and acquire the sample spectrum.
-
The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.
-
Typically, spectra are collected in the range of 4000-400 cm⁻¹.
-
Method: Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI)
Principle: LC-MS combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry to identify and quantify compounds. ESI is a soft ionization technique suitable for polar molecules like isocitric acid.
Experimental Protocol:
-
Sample Preparation: Dissolve a small amount of isocitric acid in a suitable solvent compatible with the mobile phase (e.g., water or a water/methanol mixture) to a concentration of approximately 1-10 µg/mL.
-
Liquid Chromatography (LC) Conditions:
-
Column: A reversed-phase C18 column is commonly used.
-
Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).
-
Flow Rate: 0.2-0.5 mL/min.
-
Injection Volume: 5-10 µL.
-
-
Mass Spectrometry (MS) Conditions:
-
Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typically preferred for carboxylic acids.
-
Scan Range: m/z 50-500.
-
Capillary Voltage: 3-4 kV.
-
Drying Gas Flow and Temperature: Optimized for the specific instrument.
-
Fragmentation Analysis (MS/MS): To obtain structural information, the deprotonated molecule [M-H]⁻ (m/z 191) can be selected for collision-induced dissociation (CID) to observe characteristic fragment ions.
-
Biological Signaling Pathway: The Krebs Cycle
Isocitric acid is a crucial intermediate in the Krebs cycle (also known as the citric acid cycle or tricarboxylic acid cycle), a central metabolic pathway for the production of energy in aerobic organisms.
The following diagram illustrates the steps involving isocitric acid in the Krebs cycle.
Caption: Conversion of Citrate to α-Ketoglutarate in the Krebs Cycle.
Experimental Workflow: Enzymatic Assay of Isocitrate Dehydrogenase
The activity of enzymes that metabolize isocitric acid, such as isocitrate dehydrogenase (IDH), can be determined using spectrophotometric assays. These assays are crucial for studying enzyme kinetics and for drug development targeting these enzymes.
The following diagram outlines a typical workflow for an isocitrate dehydrogenase enzymatic assay.
Caption: Workflow for Isocitrate Dehydrogenase Enzymatic Assay.
Experimental Workflow: Quantification of Isocitric Acid in Fruit Juice by HPLC
Isocitric acid content is an important marker for the authenticity of fruit juices.[1] HPLC is a common method for its quantification.
The following diagram illustrates a typical workflow for the analysis of isocitric acid in a fruit juice sample.
Caption: HPLC Workflow for Isocitric Acid Quantification in Juice.
